Cas no 921836-37-5 (2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide)

• Product Name: 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide
• CAS No: 921836-37-5
• MF: C₁₉H₁₉FN₂O₃
• MW: 342.364168405533
• CID: 5842971
• PubChem ID: 40887248
• Update Time: 2025-06-14

2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)benzamide
• 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
• 921836-37-5
• F2262-0040
• AKOS024633113
• 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide

• Inchi： 1S/C19H19FN2O3/c1-19(2)11-25-16-9-8-12(10-15(16)22(3)18(19)24)21-17(23)13-6-4-5-7-14(13)20/h4-10H,11H2,1-3H3,(H,21,23)
• InChI Key： GJENXZNZUVDTDI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCC(C)(C)C(=O)N(C)C2=C1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 342.13797063g/mol
• Monoisotopic Mass: 342.13797063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide

Research Brief on 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide (CAS: 921836-37-5)

Recent studies on the compound 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide (CAS: 921836-37-5) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This benzoxazepine derivative has garnered attention due to its unique structural features and biological activity, particularly in targeting specific protein-protein interactions (PPIs) and enzymatic pathways relevant to disease states such as cancer and inflammatory disorders.

The synthesis and characterization of this compound have been detailed in several recent publications, emphasizing its robust chemical stability and bioavailability. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional structure, which is critical for understanding its mechanism of action. The presence of the fluoro-benzamide moiety has been identified as a key pharmacophore, contributing to its high affinity for target proteins.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating signaling pathways associated with cell proliferation and apoptosis. For instance, it has shown significant inhibitory effects on kinases involved in oncogenic signaling, making it a potential therapeutic agent for certain types of malignancies. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases, although further preclinical validation is required.

One of the most notable findings is the compound's selectivity profile, which minimizes off-target effects—a common challenge in drug development. Recent high-throughput screening assays have confirmed its specificity for intended targets, reducing the likelihood of adverse side effects. This attribute positions it favorably for further optimization and clinical translation.

Despite these promising results, challenges remain in scaling up synthesis and ensuring long-term safety. Current research is focused on derivatization to improve pharmacokinetic properties and reduce toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development.

In conclusion, 2-fluoro-N-(3,3,5-trimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)benzamide represents a compelling case study in rational drug design. Its multifaceted biological activity and structural novelty underscore its potential as a lead compound for future therapeutics. Continued research will be essential to fully realize its clinical applications and address existing limitations.